Cas no 1935299-22-1 (1-propoxypiperazine)
1-propoxypiperazine Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-propoxy-
- 1-propoxypiperazine
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- MDL: MFCD30498928
- Inchi: 1S/C7H16N2O/c1-2-7-10-9-5-3-8-4-6-9/h8H,2-7H2,1H3
- InChI Key: KRBDJSXSFRWHSX-UHFFFAOYSA-N
- SMILES: N1(OCCC)CCNCC1
1-propoxypiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-337275-0.05g |
1-propoxypiperazine |
1935299-22-1 | 0.05g |
$948.0 | 2023-08-31 | ||
| Enamine | EN300-337275-0.1g |
1-propoxypiperazine |
1935299-22-1 | 0.1g |
$993.0 | 2023-08-31 | ||
| Enamine | EN300-337275-0.25g |
1-propoxypiperazine |
1935299-22-1 | 0.25g |
$1038.0 | 2023-08-31 | ||
| Enamine | EN300-337275-0.5g |
1-propoxypiperazine |
1935299-22-1 | 0.5g |
$1084.0 | 2023-08-31 | ||
| Enamine | EN300-337275-1.0g |
1-propoxypiperazine |
1935299-22-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-337275-2.5g |
1-propoxypiperazine |
1935299-22-1 | 2.5g |
$2211.0 | 2023-08-31 | ||
| Enamine | EN300-337275-5.0g |
1-propoxypiperazine |
1935299-22-1 | 5.0g |
$3520.0 | 2023-02-23 | ||
| Enamine | EN300-337275-10.0g |
1-propoxypiperazine |
1935299-22-1 | 10.0g |
$5221.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01045639-1g |
1-Propoxypiperazine |
1935299-22-1 | 95% | 1g |
¥5971.0 | 2023-03-12 | |
| Enamine | EN300-337275-1g |
1-propoxypiperazine |
1935299-22-1 | 1g |
$1129.0 | 2023-08-31 |
1-propoxypiperazine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-propoxypiperazine
Introduction to 1-propoxypiperazine (CAS No. 1935299-22-1)
1-propoxypiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1935299-22-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This piperazine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound consists of a piperazine ring substituted with a propoxy group, which contributes to its distinct chemical behavior and reactivity. Understanding the molecular structure, synthesis, and applications of 1-propoxypiperazine is essential for researchers and professionals involved in the design and optimization of novel therapeutic agents.
The molecular formula of 1-propoxypiperazine is C7H14N2O, reflecting its composition of seven carbon atoms, fourteen hydrogen atoms, two nitrogen atoms, and one oxygen atom. The presence of the piperazine moiety enhances the compound's solubility in polar solvents and its ability to interact with biological targets. This feature makes it a valuable scaffold for developing drugs that require precise targeting and high bioavailability. The propoxy group introduces additional functionalization possibilities, allowing for further derivatization to tailor the compound's pharmacological properties.
In recent years, 1-propoxypiperazine has been studied for its potential role in the development of central nervous system (CNS) therapeutics. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them promising candidates for treating neurological disorders such as depression, anxiety, and schizophrenia. The propoxy substituent may enhance the compound's ability to cross the blood-brain barrier, improving its efficacy as a CNS drug. Preliminary studies have shown that derivatives of 1-propoxypiperazine exhibit anxiolytic and antidepressant-like effects in animal models, suggesting their therapeutic potential.
The synthesis of 1-propoxypiperazine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions where propyl halides react with piperazine in the presence of a base catalyst. Alternatively, alkoxylation reactions can be employed to introduce the propoxy group directly onto the piperazine ring. Advanced techniques such as catalytic hydrogenation and protecting group strategies may also be utilized to optimize the synthetic pathway and minimize side reactions.
One of the key challenges in working with 1-propoxypiperazine is its reactivity due to the presence of both nitrogen and oxygen functional groups. This reactivity can lead to unwanted side products if reaction conditions are not carefully monitored. However, it also opens up opportunities for further functionalization, enabling the creation of a diverse library of derivatives with tailored pharmacological properties. Researchers often use spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm the structure and purity of synthesized compounds.
Recent advancements in computational chemistry have facilitated the design of novel derivatives of 1-propoxypiperazine using molecular modeling techniques. These methods allow researchers to predict the binding affinity of different derivatives to biological targets such as receptors and enzymes. By optimizing the molecular structure through computational simulations, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.
The pharmacological profile of 1-propoxypiperazine is influenced by various factors including its solubility, metabolic stability, and interaction with biological targets. Studies have shown that modifications to the propoxy group can significantly alter the compound's pharmacokinetic properties. For instance, introducing fluorine atoms into the propoxy moiety can enhance metabolic stability while maintaining or improving binding affinity to therapeutic targets. Such structural modifications are crucial for developing drugs with improved efficacy and reduced side effects.
In addition to its potential in CNS drug development, 1-propoxypiperazine has been explored for its antimicrobial properties. Piperazine derivatives are known to disrupt bacterial cell membranes by interfering with essential metabolic pathways. The propoxy group may enhance this antimicrobial activity by improving cell membrane penetration or by modulating target interactions. Preliminary experiments have demonstrated that certain derivatives of 1-propoxypiperazine exhibit promising activity against Gram-positive bacteria, making them attractive candidates for developing novel antibiotics.
The future direction of research on 1-propoxypiperazine lies in expanding its therapeutic applications through innovative synthetic strategies and interdisciplinary collaborations. By combining expertise from organic chemistry, medicinal chemistry, and computational biology, scientists can unlock new possibilities for developing next-generation therapeutics. Furthermore, exploring synthetic routes that minimize environmental impact will be crucial for sustainable drug development practices.
In conclusion,1-propoxypiperazine (CAS No. 1935299-22-1) is a versatile compound with significant potential in pharmaceutical research and drug development。 Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting neurological disorders、infectious diseases,and other medical conditions。 As research continues to uncover new applications,the importance of understanding this compound's chemical behavior、synthetic pathways,and pharmacological properties will only grow。 Through continued innovation,scientists can harness the full potential of 1-propoxypiperazine to improve human health outcomes worldwide。
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